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Compound of Interest

Compound Name: Cevadine

Cat. No.: B150009 Get Quote

For researchers, scientists, and drug development professionals, the integrity of scientific

discovery and operational safety are paramount. Handling potent compounds like Cevadine, a

naturally occurring steroidal alkaloid, demands rigorous adherence to safety protocols,

extending from initial handling to final disposal. This guide provides essential, step-by-step

logistical information for the proper disposal of Cevadine, ensuring the safety of laboratory

personnel and the protection of the environment.

Cevadine, also known as Veratrine, is a toxic substance classified under UN number 1544 as a

poisonous solid. It is crucial to manage all Cevadine waste as hazardous material.

Immediate Safety and Handling of Cevadine Waste
Before initiating any disposal-related activities, ensure that appropriate personal protective

equipment (PPE) is worn, including chemical-resistant gloves, safety goggles, and a lab coat.

All handling of Cevadine waste should be performed in a well-ventilated area, preferably within

a chemical fume hood.

Step 1: Waste Segregation and Collection

Proper segregation of chemical waste is the foundation of safe disposal.

Solid Waste: This includes unused Cevadine, contaminated lab materials (e.g., weigh boats,

filter paper), and spill cleanup debris.
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Collect all solid Cevadine waste in a dedicated, clearly labeled, and sealable hazardous

waste container.

Do not mix with other, incompatible chemical waste streams.

Liquid Waste: This encompasses solutions containing Cevadine and rinsates from cleaning

contaminated glassware.

Collect all liquid Cevadine waste in a designated, leak-proof, and sealable hazardous

waste container.

Aqueous and organic solvent waste streams containing Cevadine should be collected

separately.

Sharps Waste: Needles, syringes, or any other sharp implements contaminated with

Cevadine must be placed in a puncture-resistant sharps container that is clearly labeled as

containing hazardous chemical waste.

Step 2: Container Management and Labeling

All containers used for Cevadine waste must be in good condition, compatible with the waste

they hold, and kept securely closed except when adding waste.

Immediately label all waste containers with the words "Hazardous Waste."

The label must clearly identify the contents, including "Cevadine" or "Veratrine," and list all

other chemical components and their approximate concentrations.

Ensure the date of waste generation is also recorded on the label.

Disposal Procedures
Direct disposal of Cevadine into the regular trash or down the drain is strictly prohibited. The

recommended and safest method for the final disposal of Cevadine is through a licensed

chemical destruction facility.

Step 3: Arranging for Professional Disposal
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Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of your Cevadine waste.

If your institution does not have an EHS department, you must contract with a certified

hazardous waste management company. These companies are equipped to handle and

transport hazardous materials and will ensure disposal is conducted in compliance with all

federal, state, and local regulations.

The primary method of disposal for toxic alkaloids like Cevadine is typically high-

temperature incineration with flue gas scrubbing to neutralize harmful combustion products.

Step 4: Handling Empty Containers

Empty containers that once held Cevadine must also be treated as hazardous waste until

properly decontaminated.

To decontaminate an empty container, triple rinse it with a suitable solvent that can dissolve

Cevadine.

The rinsate from this cleaning process must be collected and disposed of as liquid

hazardous waste.

After triple rinsing, the container can be punctured to render it unusable for other purposes

and then disposed of according to your institution's guidelines for decontaminated

containers.

Quantitative Data Summary
For quick reference, the following table summarizes key data for Cevadine (Veratrine).
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Property Value Source

Synonyms Cevadine, Veratrine

CAS Number 62-59-9

UN Number 1544

Hazard Class 6.1 (Toxic)

GHS Hazard Statements

H300+H310+H330 (Fatal if

swallowed, in contact with skin

or if inhaled), H315 (Causes

skin irritation), H319 (Causes

serious eye irritation), H335

(May cause respiratory

irritation)

Cevadine Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Cevadine waste

in a laboratory setting.
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Cevadine Waste Disposal Workflow
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Caption: Logical workflow for the safe disposal of Cevadine waste.
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By adhering to these procedures, laboratories can ensure the safe and compliant disposal of

Cevadine waste, fostering a secure research environment and upholding their commitment to

environmental stewardship. Always consult your institution's specific waste management

policies and your local regulations for complete compliance.

To cite this document: BenchChem. [Safeguarding the Laboratory: Proper Disposal
Procedures for Cevadine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b150009#cevadine-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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